Cas no 2228510-47-0 (3-(2,6-dichloropyridin-4-yl)-3,3-difluoropropan-1-ol)

• Product Name: 3-(2,6-dichloropyridin-4-yl)-3,3-difluoropropan-1-ol
• CAS No: 2228510-47-0
• MF: C₈H₇Cl₂F₂NO
• MW: 242.050087213516
• CID: 6435244
• PubChem ID: 165713702
• Update Time: 2025-05-20

3-(2,6-dichloropyridin-4-yl)-3,3-difluoropropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-dichloropyridin-4-yl)-3,3-difluoropropan-1-ol
• EN300-1951176
• 2228510-47-0

• Inchi： 1S/C8H7Cl2F2NO/c9-6-3-5(4-7(10)13-6)8(11,12)1-2-14/h3-4,14H,1-2H2
• InChI Key： ICBWWOTUZNGLIT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(N=1)Cl)C(CCO)(F)F

Computed Properties

• Exact Mass: 240.9872756g/mol
• Monoisotopic Mass: 240.9872756g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 33.1Ų

Additional information on 3-(2,6-dichloropyridin-4-yl)-3,3-difluoropropan-1-ol

Research Briefing on 3-(2,6-dichloropyridin-4-yl)-3,3-difluoropropan-1-ol (CAS: 2228510-47-0)

The compound 3-(2,6-dichloropyridin-4-yl)-3,3-difluoropropan-1-ol (CAS: 2228510-47-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing aims to provide a comprehensive overview of the latest studies and developments related to this compound, highlighting its potential applications, mechanisms of action, and current research trends.

Recent studies have identified 3-(2,6-dichloropyridin-4-yl)-3,3-difluoropropan-1-ol as a promising intermediate in the synthesis of novel agrochemicals and pharmaceuticals. Its unique structural features, including the presence of difluoromethyl and dichloropyridinyl groups, contribute to its reactivity and potential biological activity. Researchers have explored its utility in the development of pesticides, particularly targeting insecticidal and herbicidal applications, due to its ability to interfere with key enzymatic pathways in pests and weeds.

In the pharmaceutical domain, preliminary investigations suggest that this compound may serve as a precursor for the synthesis of bioactive molecules with potential therapeutic effects. Its structural motifs are being evaluated for their role in modulating specific biological targets, such as enzymes and receptors involved in disease pathways. Recent in vitro studies have demonstrated its efficacy in inhibiting certain enzymes, although further in vivo validation is required to confirm its therapeutic potential.

The synthesis and optimization of 3-(2,6-dichloropyridin-4-yl)-3,3-difluoropropan-1-ol have also been a focus of recent research. Advanced synthetic methodologies, including catalytic fluorination and cross-coupling reactions, have been employed to improve the yield and purity of the compound. These advancements are critical for scaling up production and ensuring the compound's availability for further research and development.

Despite the promising findings, challenges remain in the characterization and application of this compound. Issues such as stability, bioavailability, and potential toxicity need to be addressed through rigorous testing and optimization. Collaborative efforts between academic institutions and industry partners are essential to overcome these hurdles and unlock the full potential of 3-(2,6-dichloropyridin-4-yl)-3,3-difluoropropan-1-ol in both agrochemical and pharmaceutical applications.

In conclusion, 3-(2,6-dichloropyridin-4-yl)-3,3-difluoropropan-1-ol represents a versatile and promising compound with significant potential in multiple domains. Continued research and development efforts are expected to further elucidate its mechanisms of action and expand its applications, making it a valuable asset in the field of chemical biology and drug discovery.